Cas no 185414-69-1 (6-Methoxy-2-(4-methylphenyl)-1-benzothiophene)
185414-69-1 structure
Product Name:6-Methoxy-2-(4-methylphenyl)-1-benzothiophene
CAS No:185414-69-1
MF:C16H14OS
MW:254.346763134003
CID:2785061
PubChem ID:54010769
Update Time:2025-04-21
6-Methoxy-2-(4-methylphenyl)-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
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- 185414-69-1
- DTXSID20708354
- 6-Methoxy-2-(4-methylphenyl)-1-benzothiophene
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- Inchi： 1S/C16H14OS/c1-11-3-5-12(6-4-11)15-9-13-7-8-14(17-2)10-16(13)18-15/h3-10H,1-2H3
- InChI Key： KSEFJIFPJSFBSK-UHFFFAOYSA-N
- SMILES： S1C2C=C(C=CC=2C=C1C1C=CC(C)=CC=1)OC
Computed Properties
- Exact Mass: 254.07653624Da
- Monoisotopic Mass: 254.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.5Ų
6-Methoxy-2-(4-methylphenyl)-1-benzothiophene Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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